4-Hydroxy-7-(4-(trifluoromethoxy)phenyl)indole
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Description
4-Hydroxy-7-(4-(trifluoromethoxy)phenyl)indole is a synthetic organic compound that belongs to the indole family. Indoles are heterocyclic compounds that are widely found in nature and are known for their diverse biological activities. The presence of the trifluoromethoxy group in this compound adds unique chemical properties, making it a subject of interest in various fields of research.
Properties
Molecular Formula |
C15H10F3NO2 |
|---|---|
Molecular Weight |
293.24 g/mol |
IUPAC Name |
7-[4-(trifluoromethoxy)phenyl]-1H-indol-4-ol |
InChI |
InChI=1S/C15H10F3NO2/c16-15(17,18)21-10-3-1-9(2-4-10)11-5-6-13(20)12-7-8-19-14(11)12/h1-8,19-20H |
InChI Key |
FVZNDDLIKVSKJU-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1C2=C3C(=C(C=C2)O)C=CN3)OC(F)(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Hydroxy-7-(4-(trifluoromethoxy)phenyl)indole typically involves the following steps:
Starting Materials: The synthesis begins with commercially available starting materials such as 4-(trifluoromethoxy)aniline and indole derivatives.
Hydroxylation: The hydroxylation of the indole ring can be achieved using various oxidizing agents under controlled conditions.
Industrial Production Methods
Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This includes the use of advanced catalytic systems and continuous flow reactors to enhance reaction efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions
4-Hydroxy-7-(4-(trifluoromethoxy)phenyl)indole undergoes several types of chemical reactions:
Oxidation: The hydroxyl group can be oxidized to form quinone derivatives.
Reduction: The compound can be reduced to form various reduced indole derivatives.
Substitution: Electrophilic substitution reactions can occur on the indole ring, leading to the formation of various substituted indoles.
Common Reagents and Conditions
Oxidizing Agents: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reducing Agents: Sodium borohydride and lithium aluminum hydride are commonly used reducing agents.
Catalysts: Palladium catalysts are frequently used in coupling reactions.
Major Products
The major products formed from these reactions include quinone derivatives, reduced indoles, and various substituted indoles, depending on the specific reaction conditions and reagents used.
Scientific Research Applications
4-Hydroxy-7-(4-(trifluoromethoxy)phenyl)indole has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including anti-inflammatory and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Mechanism of Action
The mechanism of action of 4-Hydroxy-7-(4-(trifluoromethoxy)phenyl)indole involves its interaction with specific molecular targets and pathways:
Molecular Targets: The compound may interact with enzymes and receptors involved in various biological processes.
Pathways: It can modulate signaling pathways related to inflammation, cell proliferation, and apoptosis.
Comparison with Similar Compounds
Similar Compounds
7-Hydroxy-4-(4-(trifluoromethoxy)phenyl)indole-3-acetic acid: This compound has similar structural features but differs in its functional groups and biological activities.
4-Hydroxy-7-(4-methoxyphenyl)indole: This compound lacks the trifluoromethoxy group, which significantly alters its chemical properties and reactivity.
Uniqueness
The presence of the trifluoromethoxy group in 4-Hydroxy-7-(4-(trifluoromethoxy)phenyl)indole imparts unique electronic and steric effects, making it distinct from other indole derivatives
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
